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Compound of Interest

Compound Name: Skepinone-L

Cat. No.: B610863 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential safety and

logistical information for the proper disposal of Skepinone-L, a selective p38 mitogen-activated

protein kinase inhibitor. Adherence to these procedures is critical for maintaining a safe

laboratory environment and complying with regulatory standards.

Skepinone-L: Chemical and Safety Data
While one Safety Data Sheet (SDS) for Skepinone-L indicates that the substance is not

classified as hazardous according to the Globally Harmonized System (GHS), it is crucial to

handle it with care due to its potent biological activity.[1] Another SDS highlights that

Skepinone-L may be harmful if swallowed or inhaled, and exposure can cause irritation to the

respiratory tract, eyes, and skin.[2] Therefore, it is recommended to handle Skepinone-L in a

laboratory fume hood and use appropriate personal protective equipment (PPE).[2]
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Property Data

Chemical Name

(R)-2-((2,4-difluorophenyl)amino)-7-(2,3-

dihydroxypropoxy)-10,11-dihydro-5H-

dibenzo[a,d][3]annulen-5-one

Synonyms CBS3830

Molecular Formula C₂₄H₂₁F₂NO₄

Molecular Weight 425.42 g/mol

CAS Number 1221485-83-1

Appearance Powder

Solubility
Soluble in DMSO (≥ 21.25 mg/mL), and EtOH (≥

46.5 mg/mL with ultrasonic)[4]

Storage

Store solid and solutions at 4°C or -20°C for

longer-term storage.[2] Can be stored at -80°C

for up to 2 years.[5]

Hazard Classification

Not classified as hazardous according to one

GHS assessment, but may be harmful if

swallowed or inhaled.[1][2]

Experimental Workflow for Disposal
The following workflow outlines the decision-making process and procedural steps for the safe

disposal of Skepinone-L waste.
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Waste Generation & Initial Assessment

Segregation and Containment

Disposal Pathway

Final Steps

Skepinone-L Waste Generated
(Solid, Liquid, Contaminated Materials)

Consult Safety Data Sheet (SDS)
and Institutional Guidelines

Is the waste mixed with
other hazardous chemicals?

Segregate Skepinone-L waste
from incompatible materials.

Yes

Store in a designated, labeled,
and sealed container.

No

Is there an established
in-house deactivation protocol?

Follow the validated
deactivation procedure.

Yes

Dispose of as Hazardous
Chemical Waste.

No/Uncertain

Contact Environmental Health & Safety (EHS)
for waste pickup.

Document waste generation
and disposal records.

Click to download full resolution via product page

Skepinone-L Disposal Workflow
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Step-by-Step Disposal Procedures
In the absence of explicit disposal instructions from the manufacturer, and to ensure the

highest safety standards, Skepinone-L waste should be treated as hazardous chemical waste.

1. Personal Protective Equipment (PPE): Before handling Skepinone-L waste, ensure you are

wearing appropriate PPE, including:

NIOSH/MSHA-approved respirator[2]

Chemical-resistant rubber gloves[2]

Chemical safety goggles[2]

Laboratory coat

2. Waste Segregation:

Solid Waste: Collect pure Skepinone-L powder, contaminated personal protective

equipment (e.g., gloves, weighing paper), and other solid materials in a dedicated, clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing Skepinone-L should be collected in a separate, leak-

proof, and chemically compatible container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.

Sharps: Any needles or other sharps contaminated with Skepinone-L must be disposed of in

a designated sharps container for hazardous chemical waste.

3. Container Management:

Use containers that are in good condition and compatible with the chemical waste.[6][7]

Ensure containers are securely capped at all times, except when adding waste.[6]

Label all waste containers clearly with "Hazardous Waste," the full chemical name

("Skepinone-L"), and any other components of the mixture.
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Store waste containers in a designated satellite accumulation area.[6][8]

4. Disposal:

Do not dispose of Skepinone-L down the drain or in regular trash.[3]

Contact your institution's EHS or equivalent department to arrange for the pickup and

disposal of the hazardous waste.[8]

Follow all institutional, local, and federal regulations for hazardous waste disposal.[7][8]

5. Accidental Spills:

In case of a spill, cordon off the area.[2]

Wear a self-contained breathing apparatus, protective clothing, and heavy rubber gloves.[2]

Absorb liquid spills with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal as hazardous waste.

For solid spills, carefully sweep or scoop the material to avoid generating dust and place it in

a sealed container for disposal.

Clean the spill area thoroughly.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of chemical waste. Always consult your institution's specific

safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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